Cas no 69218-56-0 (2-benzotriazol-1-yl-acetamide)

• Product Name: 2-benzotriazol-1-yl-acetamide
• CAS No: 69218-56-0
• MF: C₈H₈N₄O
• MW: 176.175320625305
• MDL: MFCD00964268
• CID: 973261
• PubChem ID: 2308125
• Update Time: 2025-10-30

2-benzotriazol-1-yl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-benzotriazol-1-yl-acetamide
• 2-(1H-benzotriazol-1-yl)acetamide
• 2-(benzotriazol-1-yl)acetamide
• F3229-0051
• A915587
• 2-(1H-benzotriazol-1-yl)-acetamide
• benzotriazol-1-ylacetamide
• VTGWGWRETFLFQN-UHFFFAOYSA-N
• AKOS001021646
• DTXSID90368005
• Z56774274
• N10049
• SCHEMBL2070662
• 2-(1H-benzo[d][1,2,3]triazol-1-yl)acetamide
• tert-butyl1-hydroxy-3-(1H-indol-3-yl)propan-2-ylcarbamate
• AS-11244
• FT-0695524
• 2-(1H-1,2,3-benzotriazol-1-yl)acetamide
• MFCD00964268
• 69218-56-0
• 1-CARBAMYLMETHYLBENZOTRIAZOLE
• 1H-1,2,3-benzotriazole-1-acetamide
• ALBB-035017

• MDL： MFCD00964268
• Inchi： 1S/C8H8N4O/c9-8(13)5-12-7-4-2-1-3-6(7)10-11-12/h1-4H,5H2,(H2,9,13)
• InChI Key： VTGWGWRETFLFQN-UHFFFAOYSA-N
• SMILES： O=C(CN1C2C=CC=CC=2N=N1)N

Computed Properties

• Exact Mass: 176.07000
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• PSA: 73.80000
• LogP: 0.61690

2-benzotriazol-1-yl-acetamide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 2-benzotriazol-1-yl-acetamide

2-Benzotriazol-1-yl-acetamide (CAS No. 69218-56-0): An Overview of Its Properties, Applications, and Recent Research Advances

2-Benzotriazol-1-yl-acetamide (CAS No. 69218-56-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical sciences. This compound, also known as BTA-acetamide, is characterized by its unique molecular structure, which includes a benzotriazole moiety and an acetamide group. The combination of these functional groups imparts a range of interesting properties that make it a valuable component in various applications.

The molecular formula of 2-benzotriazol-1-yl-acetamide is C₉H₉N₃O, and its molecular weight is approximately 175.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

2-Benzotriazol-1-yl-acetamide has been extensively studied for its potential applications in various fields. One of the most notable areas of research is its use as a photostabilizer in polymer science. The benzotriazole moiety is known for its ability to absorb ultraviolet (UV) light, which helps protect polymers from degradation caused by UV radiation. This property makes BTA-acetamide an attractive additive for enhancing the durability and longevity of polymer-based materials used in outdoor applications such as coatings, plastics, and textiles.

In the pharmaceutical industry, 2-benzotriazol-1-yl-acetamide has shown promise as a potential therapeutic agent. Recent studies have explored its biological activities, including its anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry reported that BTA-acetamide exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that BTA-acetamide could be a valuable candidate for the development of new anti-inflammatory drugs.

The antioxidant properties of 2-benzotriazol-1-yl-acetamide have also been investigated. Research has shown that it can effectively scavenge free radicals and protect cells from oxidative stress. This property is particularly relevant in the context of age-related diseases and conditions where oxidative stress plays a significant role, such as neurodegenerative disorders and cardiovascular diseases. A study published in the journal Free Radical Biology and Medicine demonstrated that BTA-acetamide can protect neuronal cells from oxidative damage induced by hydrogen peroxide, highlighting its potential as a neuroprotective agent.

In addition to its biological activities, 2-benzotriazol-1-yl-acetamide has been explored for its potential use in chemical synthesis and catalysis. The compound can serve as a building block or intermediate in the synthesis of more complex molecules with diverse functionalities. For example, it has been used as a ligand in transition metal-catalyzed reactions to improve catalytic efficiency and selectivity. A recent study published in the journal Catalysis Science & Technology reported that BTA-acetamide-based ligands significantly enhanced the yield and enantioselectivity of asymmetric hydrogenation reactions.

The environmental impact of 2-benzotriazol-1-yl-acetamide has also been a subject of interest. While it is generally considered to have low toxicity and environmental impact when used properly, it is important to handle and dispose of the compound according to established safety guidelines to minimize any potential risks. Researchers are continually working to develop more sustainable and eco-friendly methods for the synthesis and application of this compound.

In conclusion, 2-benzotriazol-1-yl-acetamide (CAS No. 69218-56-0) is a multifaceted compound with a wide range of applications in polymer science, pharmaceuticals, chemical synthesis, and catalysis. Its unique combination of functional groups endows it with valuable properties such as UV absorption, anti-inflammatory activity, antioxidant capacity, and catalytic efficiency. Ongoing research continues to uncover new potential uses for this compound, making it an exciting area of study for scientists and researchers across various disciplines.